Cas no 292151-88-3 (2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride)

• Product Name: 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride
• CAS No: 292151-88-3
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• MDL: MFCD00453408
• CID: 1071144
• PubChem ID: 2833641
• Update Time: 2025-10-28

2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-pyrazol-3-one hydrochloride
• 2-(3-AMINO-PHENYL)-5-METHYL-2,4-DIHYDRO-PYRAZOL-3-ONE
• 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one HCl
• SCHEMBL21597225
• MFCD00453408
• 292151-88-3
• CS-0256965
• 2-(3-aminophenyl)-5-methyl-4H-pyrazol-3-one;hydrochloride
• 1-(3-Aminophenyl)-3-methyl-1H-pyrazol-5(4H)-one hydrochloride
• 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride
• 2-(3-Amino-phenyl)-5-methyl-2,4-dihydro-pyrazol-3-one HYDROCHLORIDE
• 2-(3-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride, AldrichCPR
• EN300-657345
• NSC26430
• FS-4848
• 1-(3-Aminophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride
• AKOS015848150
• NSC-26430
• 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride

• MDL： MFCD00453408
• Inchi： 1S/C10H11N3O.ClH/c1-7-5-10(14)13(12-7)9-4-2-3-8(11)6-9;/h2-4,6H,5,11H2,1H3;1H
• InChI Key： SPLSMCHCBCQKEV-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(C)=NN1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 225.067
• Monoisotopic Mass: 225.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7Ų

2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride

Comprehensive Overview of 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride (CAS No. 292151-88-3)

2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride (CAS No. 292151-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyrazolone derivative, is known for its unique structural properties and potential applications in drug development. Researchers and industry professionals frequently search for this compound due to its relevance in medicinal chemistry and its role as a building block for more complex molecules.

The molecular structure of 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride features a pyrazolone core substituted with an aminophenyl group and a methyl group, making it a versatile intermediate in synthetic chemistry. Its hydrochloride salt form enhances solubility, which is crucial for various laboratory applications. The compound's CAS number 292151-88-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

One of the key reasons for the growing interest in 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride is its potential role in the development of new therapeutic agents. Recent studies have explored its utility as a precursor in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. These applications align with current trends in drug discovery, where researchers are actively seeking novel scaffolds to address unmet medical needs.

In addition to its pharmaceutical applications, 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride is also valuable in material science. Its aromatic and heterocyclic components make it a candidate for designing functional materials with specific electronic or optical properties. This dual applicability in both life sciences and advanced materials underscores its importance in contemporary research.

The synthesis of 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a common topic in chemical forums and research publications, as it impacts the compound's yield and purity. Researchers often inquire about efficient synthesis methods and scalability, reflecting the practical challenges in its production.

From a commercial perspective, 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride is available through specialized chemical suppliers and custom synthesis providers. Its market demand is driven by the expanding pharmaceutical industry and the increasing need for high-purity intermediates. Quality control, including HPLC analysis and spectroscopic characterization, is essential to ensure its suitability for research and development purposes.

Safety and handling of 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride are also critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. These precautions align with broader industry trends emphasizing laboratory safety and responsible chemical management.

In summary, 2-(3-aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride (CAS No. 292151-88-3) is a compound of significant scientific and industrial interest. Its structural features, combined with its potential applications in drug discovery and material science, make it a valuable subject of study. As research continues to uncover new uses for this molecule, its relevance in cutting-edge science is expected to grow, further solidifying its place in the chemical and pharmaceutical landscapes.